2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid

• IUPAC Name: 2-chloro-5-(3-methylsulfonylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H10ClNO4S/c1-20(18,19)9-4-2-3-8(5-9)11-7-15-12(14)6-10(11)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key: BPJVXCSHIKXNSS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=CN=C(C=C2C(=O)O)Cl
• Molecular Formula: C13H10ClNO4S
• DSSTOX Substance ID: DTXSID40688184
• Molecular Weight: 311.74 g/mol
• CAS No.: 1261931-92-3

Description

2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid is a chemical compound with the molecular formula C₁₃H₁₀ClNO₄S and a molecular weight of 311.74 g/mol . This compound is characterized by the presence of a chloro group, a methylsulfonyl group, and an isonicotinic acid moiety. It is primarily used in research and development, particularly in the fields of chemistry and pharmaceuticals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Nitration: The starting material undergoes nitration to introduce a nitro group.

Reduction: The nitro group is then reduced to an amine group.

Chlorination: The amine group is chlorinated to form the chloro derivative.

Sulfonation: The chloro derivative undergoes sulfonation to introduce the methylsulfonyl group.

Cyclization: The final step involves cyclization to form the isonicotinic acid moiety.

Industrial Production Methods

Industrial production methods for 2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid are similar to laboratory synthesis but are optimized for large-scale production. These methods often involve the use of continuous flow reactors and automated systems to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the chloro group to a hydrogen atom.

Substitution: The chloro group can be substituted with other functional groups, such as amines or hydroxyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Substitution reactions often require catalysts such as palladium on carbon (Pd/C) and solvents like dimethylformamide (DMF).

Major Products

The major products formed from these reactions include sulfone derivatives, reduced analogs, and substituted derivatives with various functional groups .

Scientific Research Applications

2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and as a reference standard in analytical chemistry.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by:

Binding to Enzymes: It can inhibit or activate enzymes involved in various biochemical pathways.

Modulating Receptors: The compound may interact with cellular receptors, altering signal transduction processes.

Interfering with DNA/RNA: It can bind to nucleic acids, affecting gene expression and protein synthesis.

Comparison with Similar Compounds

Similar Compounds

2-Chloro-5-(3-methylsulfonylphenyl)phenol: Similar structure but lacks the isonicotinic acid moiety.

Isonicotinic Acid Derivatives: Includes compounds like isoniazid and ethionamide, which have different functional groups attached to the isonicotinic acid core.

Picolinic Acid: An isomer of isonicotinic acid with the carboxyl group at a different position.

Uniqueness

2-Chloro-5-(3-methylsulfonylphenyl)isonicotinic acid is unique due to the combination of its chloro, methylsulfonyl, and isonicotinic acid groups. This unique structure imparts specific chemical and biological properties that are not observed in similar compounds .